REACTION_CXSMILES
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[Br:1][C:2]1[CH:11]=[CH:10][C:5]([O:6][CH2:7][CH2:8][OH:9])=[CH:4][CH:3]=1.[H-].[Na+].I[CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][CH3:20].O>CN(C=O)C>[Br:1][C:2]1[CH:11]=[CH:10][C:5]([O:6][CH2:7][CH2:8][O:9][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][CH3:20])=[CH:4][CH:3]=1 |f:1.2|
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Name
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Quantity
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5.3 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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19.9 mL
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Type
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reactant
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Smiles
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ICCCCCC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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BrC1=CC=C(OCCO)C=C1
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Name
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Quantity
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195 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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To the mixture was added under ice-
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Type
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STIRRING
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Details
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the mixture was stirred for 2 hours
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Duration
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2 h
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Type
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EXTRACTION
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Details
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the mixture was extracted with ethyl acetate
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Type
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WASH
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Details
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washed with saturated brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried with magnesium sulfate
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Type
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CUSTOM
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Details
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Under reduced pressure, the solvent was evaporated
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Type
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CUSTOM
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Details
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the residue was purified with silica gel column chromatography (hexane/ethyl acetate=8/1)
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Reaction Time |
2 h |
Name
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Type
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product
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Smiles
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BrC1=CC=C(C=C1)OCCOCCCCCC
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Type | Value | Analysis |
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AMOUNT: MASS | 16.2 g |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |